BENGHE Foundational & Exploratory

Check Availability & Pricing

Palbociclib Isethionate chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Palbociclib Isethionate

Cat. No.: B1678292

An In-depth Technical Guide to Palbociclib Isethionate: Chemical Structure, Properties, and
Mechanism of Action

Introduction

Palbociclib, developed by Pfizer under the brand name Ibrance, is a highly selective, orally
available inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6).[1][2] As the isethionate salt, it
possesses favorable pharmaceutical properties for clinical use.[3] Palbociclib was the first
CDKA4/6 inhibitor to receive FDA approval, initially in 2015, for the treatment of hormone
receptor (HR)-positive, human epidermal growth factor receptor 2 (HER2)-negative advanced
or metastatic breast cancer.[3][4] Its mechanism of action revolves around the critical role of
CDKA4/6 in regulating the cell cycle, specifically the transition from the G1 (Gap 1) to the S
(Synthesis) phase.[5] This document provides a comprehensive technical overview of
Palbociclib Isethionate, detailing its chemical and physical properties, mechanism of action,
and key experimental protocols for its characterization.

Chemical Structure and Physicochemical Properties

Palbociclib Isethionate is the 2-hydroxyethanesulfonic acid salt of the active pharmaceutical
ingredient, Palbociclib.[3][5] The salt form enhances the compound's properties for formulation
and administration.[3]

Table 1: Chemical Identifiers and Formula of Palbociclib Isethionate
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Identifier Value
6-acetyl-8-cyclopentyl-5-methyl-2-{[5-(piperazin-
IUPAC Name 1-yh)pyridin-2-ylJamino}pyrido[2,3-d]pyrimidin-
7(8H)-one;2-hydroxyethane-1-sulfonic acid[1][5]
CAS Number 827022-33-3[6][7][8]

Molecular Formula

C26H35N706S (Combined) C24H2o0N70:2
(Palbociclib Base) - C2Hs04S (Isethionic Acid)[1]

[3]15]

Molecular Weight

573.67 g/mol [1][3][5]

Canonical SMILES

CC1=C(C(=0)N(C2=NC(=NC=C12)NC3=NC=C
(C=C3)N4CCNCC4)C5CCCC5)C(=0)C.C(CS(=
0)(=0)0)O[5]

InChl Key

LYYVFHRFIJKPOV-UHFFFAOYSA-N[1][3]

Table 2: Physicochemical Properties of Palbociclib and its Isethionate Salt
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Property Value Notes
Solubility
The solubility of the free base
226.8 mg/mL[6]; 10 mg/mL is pH-dependent, being soluble
Water (warmed)[7][8]; 50 mg/mL (with  at low pH (2.1-4.5) and poorly
ultrasonic)[9] soluble (9 pg/mL) at pH 7.9.
[10]
>28.7 mg/mL[6]; 38.6
DMSO mg/mL[8]; 10 mg/mL (with
ultrasonic)[9]
Ethanol Insoluble[6][7][8]

Dissociation Constants (pKa)

For Palbociclib free base

Attributed to the secondary

pKa 1 ~7.3 - 7.4[4][10] _ _ _
piperazine nitrogen.[4][10]
Attributed to the pyridine
pKa 2 ~3.9 - 4.1[4][10] ,
nitrogen.[4][10]
Strongest Acidic (Computed) 11.34[3] For Palbociclib Isethionate
Strongest Basic (Computed) 8.86[3] For Palbociclib Isethionate

Other Properties

Melting Point 263-266 °C[4] For Palbociclib free base.
Yellow to pale yellow

Appearance
powder[7]

Hydrogen Bond Donor Count 4[11]

Hydrogen Bond Acceptor

yered P 12[11]
Count
Rotatable Bond Count 7[3][11]
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Mechanism of Action: Inhibition of the CDK4/6-Rb
Pathway

Palbociclib is a potent and highly selective inhibitor of CDK4 and CDK®6.[12] These kinases are
fundamental regulators of the cell cycle, specifically controlling the G1-S phase transition.[13]

In many cancer types, the CDK4/6 pathway is hyperactivated, leading to uncontrolled cell
proliferation.[5] The mechanism of action is as follows:

» Activation of CDK4/6: In response to mitogenic signals, D-type cyclins (Cyclin D1, D2, D3)
are synthesized and form complexes with CDK4 and CDK®6.[13]

e Phosphorylation of Rb: The active Cyclin D-CDK4/6 complexes phosphorylate the
Retinoblastoma tumor suppressor protein (Rb).[5][13][14]

o Release of E2F: Phosphorylation of Rb causes it to dissociate from the E2F family of
transcription factors.[13]

o G1-S Transition: Once liberated, E2F activates the transcription of genes required for DNA
replication and progression into the S phase.[15]

Palbociclib selectively binds to the ATP-binding pocket of CDK4 and CDK®6, preventing the
phosphorylation of Rb.[1][5] This maintains Rb in its active, hypophosphorylated state, where it
remains bound to E2F.[14] The sequestration of E2F prevents the transcription of S-phase
genes, thereby inducing a G1 cell cycle arrest and suppressing tumor cell proliferation.[1][5][15]
The efficacy of Palbociclib is contingent upon the presence of a functional Rb protein.[13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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